Cas no 100098-22-4 (1,8-Diazabicyclo[6.3.1]dodecane(9CI))

• Product Name: 1,8-Diazabicyclo[6.3.1]dodecane(9CI)
• CAS No: 100098-22-4
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 190479
• PubChem ID: 145359
• Update Time: 2025-04-19

1,8-Diazabicyclo[6.3.1]dodecane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazabicyclo[6.3.1]dodecane(9CI)
• 1,8-diazabicyclo[6.3.1]dodecane
• 1,8-Diazabicyclo(6.3.1)dodecane
• AC1L3R13
• ACMC-20m36m
• AG-D-04261
• CTK0H9887
• DTXSID80142932
• NS00122273
• DTXSID90869345
• 100098-22-4

• Inchi： 1S/C10H20N2/c1-2-4-7-12-9-5-8-11(10-12)6-3-1/h1-10H2
• InChI Key： INBYVNOVCKAAGO-UHFFFAOYSA-N
• SMILES： N12CCCCCCN(CCC1)C2

Computed Properties

• Exact Mass: 168.1628
• Monoisotopic Mass: 168.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 231.1°Cat760mmHg
• Flash Point: 86.4°C
• Refractive Index: 1.525
• PSA: 6.48
• LogP: 1.40140